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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and primary applications of 2-Ethylhexyl 3,5,5-trimethylhexanoate
(CAS No. 70969-70-9). This branched-chain ester is a versatile compound utilized
predominantly as a plasticizer, solvent, and emollient in various industrial and cosmetic
formulations.[1][2] Its low volatility, hydrophobic nature, and favorable safety profile make it a
valuable ingredient in a range of products.[1] This document details its physicochemical
characteristics, provides a representative experimental protocol for its synthesis via Fischer
esterification, and outlines its key functionalities.

Chemical and Physical Properties

2-Ethylhexyl 3,5,5-trimethylhexanoate is a colorless liquid with a characteristically low
volatility.[1] Its branched alkyl structure contributes to its hydrophobic nature and low solubility
in water.[1] The compound is generally stable under normal conditions but may undergo
hydrolysis in the presence of strong acids or bases.[1]

Identification
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Property

Value

Chemical Name

2-Ethylhexyl 3,5,5-trimethylhexanoate

CAS Number

70969-70-9

Molecular Formula

C17H3402

Molecular Weight

270.45 g/mol [2]

Synonyms

Hexanoic acid, 3,5,5-trimethyl-, 2-ethylhexyl

ester; Ethylhexyl Isononanoate[1]

hvsicochemical

Property

Value

Physical State

Liquid[2]

Boiling Point

286.00 to 287.00 °C @ 760.00 mm Hg

(estimated)

Flash Point

134.00 °C (273.00 °F) TCC (estimated)

Vapor Pressure

0.003000 mmHg @ 25.00 °C (estimated)

Water Solubility

Low([1]

logP (o/w)

6.20 (estimated)

Note: Some physical properties are estimated based on available data for structurally similar

compounds.

Synthesis

The primary method for synthesizing 2-Ethylhexyl 3,5,5-trimethylhexanoate is through the
Fischer esterification of 3,5,5-trimethylhexanoic acid with 2-ethylhexanol in the presence of an

acid catalyst.

Synthesis Workflow
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Caption: Fischer Esterification workflow for the synthesis of 2-Ethylhexyl 3,5,5-
trimethylhexanoate.

Experimental Protocol: Fischer Esterification
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This protocol provides a generalized procedure for the synthesis of 2-Ethylhexyl 3,5,5-

trimethylhexanoate.

Materials:

3,5,5-trimethylhexanoic acid

2-ethylhexanol

Sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH) as a catalyst

Toluene (optional, for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Naz2SO4) or magnesium sulfate (MgSOa)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap (if using toluene), combine 3,5,5-trimethylhexanoic acid and a molar excess (typically
1.5 to 2 equivalents) of 2-ethylhexanol.

Catalyst Addition: Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid to the
reaction mixture.

Heating: Heat the mixture to reflux. If using a Dean-Stark trap with toluene, water will be
collected as it is formed, driving the equilibrium towards the product. The reaction progress
can be monitored by thin-layer chromatography (TLC) or by the amount of water collected.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with an organic solvent and transfer it to a separatory funnel.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1595931?utm_src=pdf-body
https://www.benchchem.com/product/b1595931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.

» Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, then filter

to remove the drying agent.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by vacuum distillation or column chromatography to

yield pure 2-Ethylhexyl 3,5,5-trimethylhexanoate.

Applications

The primary applications of 2-Ethylhexyl 3,5,5-trimethylhexanoate are based on its physical

properties as a non-aqueous solvent and emollient.

Logical Relationship of Applications
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Caption: Relationship between the core properties and applications of 2-Ethylhexyl 3,5,5-

trimethylhexanoate.

Detailed Applications
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e Cosmetics and Personal Care: Due to its emollient properties, it is widely used in skincare
and cosmetic formulations. It helps to soften and smooth the skin by forming a non-greasy,
protective layer that reduces water loss.

o Plastics and Polymers: It acts as a plasticizer, a substance added to a material (usually a
plastic or an elastomer) to make it softer and more flexible.[1]

o Solvents and Coatings: Its low volatility and good solvency for various resins make it suitable
for use in coatings, inks, and other industrial formulations.[1]

Safety Information

Based on available safety data, 2-Ethylhexyl 3,5,5-trimethylhexanoate is considered to have
low toxicity.[1] However, as with any chemical, appropriate safety precautions should be taken
during handling. It is recommended to use personal protective equipment such as gloves and
safety glasses. For detailed safety information, refer to the material safety data sheet (MSDS)
provided by the supplier.

Conclusion

2-Ethylhexyl 3,5,5-trimethylhexanoate is a commercially significant ester with a well-defined
set of chemical and physical properties that make it suitable for a range of applications,
particularly in the cosmetics and polymer industries. Its synthesis is straightforward, typically
involving a Fischer esterification reaction. Understanding its properties and synthesis is crucial
for its effective utilization in research, development, and industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexyl 3,5,5-
trimethylhexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595931#2-ethylhexyl-3-5-5-trimethylhexanoate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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